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Compound of Interest

Compound Name: Z-YVAD-FMK

Cat. No.: B1573884

Get Quote

Executive Summary: The Definitive Classification
Z-YVAD-FMK is an irreversible inhibitor.

It functions as a suicide substrate that permanently inactivates Caspase-1 (Interleukin-1β

Converting Enzyme, ICE) through covalent modification.[1] Unlike reversible inhibitors (e.g.,

aldehydes like Ac-YVAD-CHO) that exist in equilibrium with the enzyme, Z-YVAD-FMK forms a

stable thioether adduct with the catalytic cysteine residue, effectively removing the enzyme

from the biological pool until new protein is synthesized.

Key Implication for Researchers: Because the inhibition is time-dependent and cumulative,

values are methodologically flawed metrics for this compound. Efficacy must be evaluated
using

(second-order rate constants) or time-resolved assays.
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To utilize Z-YVAD-FMK effectively, one must understand the two distinct components of its

structure: the Recognition Motif (Z-YVAD) and the Warhead (FMK).

The Specificity Sequence (Z-YVAD)
The tetrapeptide sequence Tyrosine-Valine-Alanine-Aspartic Acid (YVAD) is designed to mimic

the substrate profile of Caspase-1.

P1 Position (Asp): Essential for recognition by the S1 pocket of Caspase-1, which contains

basic residues (Arg179, Arg341) that anchor the aspartic acid.

P4 Position (Tyr): Provides selectivity over other caspases (like Caspase-3, which prefers

DEVD). The bulky tyrosine fits the hydrophobic S4 pocket of Caspase-1.

The Warhead (Fluoromethylketone - FMK)
The fluoromethylketone group is an electrophilic trap. It renders the inhibitor unreactive until it

binds to the active site, making it a "quiescent affinity label."

The Reaction Mechanism:

Binding: The YVAD sequence guides the molecule into the Caspase-1 active site (

).

Activation: The catalytic Cysteine-285 (in human Caspase-1) initiates a nucleophilic attack

on the carbonyl carbon of the inhibitor.

Alkylation: A rearrangement occurs where the fluoride ion is displaced as a leaving group.

Locking: A stable thioether bond forms between the enzyme's sulfur and the inhibitor's

methyl group. This step is irreversible (

).[2][3]
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Figure 1: Kinetic mechanism of Z-YVAD-FMK. The transition from the Michaelis complex to the

alkylated enzyme is the irreversible step driven by fluoride displacement.

Experimental Protocols & Validation
Trustworthiness Principle: An experiment using Z-YVAD-FMK is only valid if you can prove the

inhibition is specific and not due to general toxicity.

Protocol: Pyroptosis Inhibition in Macrophages
This workflow validates Caspase-1 inhibition by measuring IL-1

release (a direct downstream product) and LDH release (cell rupture).

Materials:

Bone Marrow-Derived Macrophages (BMDMs) or THP-1 cells.

Z-YVAD-FMK (Stock: 20 mM in DMSO).[4] Store at -20°C.

LPS (Priming agent).

Nigericin (NLRP3 activator).

Step-by-Step Workflow:
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Preparation:

Thaw Z-YVAD-FMK and vortex.

Critical Step: Dilute in serum-free media immediately before use to avoid serum protease

degradation.

Pre-incubation (The Kinetic Window):

Add Z-YVAD-FMK (10-50

M) to cells 1 hour prior to the inflammasome inducer (Nigericin).

Reasoning: Because it is a suicide inhibitor with a specific rate constant, pre-incubation

allows the inhibitor to "load" onto the active sites before the enzyme is hyper-activated.

Induction:

Add Nigericin (10

M) for 30-60 minutes.

Validation Controls (Required):

Negative Control: DMSO vehicle only.

Specificity Control: Z-FA-FMK (Cathepsin inhibitor) to rule out off-target cathepsin effects

which can also block inflammasomes.

Readout:

Collect supernatant.

Assay for cleaved IL-1

(Western Blot or ELISA).

Assay for LDH (Lactate Dehydrogenase) to quantify pyroptosis.
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Figure 2: Experimental workflow for validating Caspase-1 inhibition. Pre-incubation is critical for

irreversible inhibitors.
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Comparative Analysis: Reversible vs. Irreversible[2]
Understanding when to use Z-YVAD-FMK versus other inhibitors is crucial for experimental

design.

Feature Z-YVAD-FMK Ac-YVAD-CHO Z-VAD-FMK

Mechanism Irreversible (Covalent)
Reversible

(Competitive)
Irreversible (Covalent)

Warhead
Fluoromethylketone

(FMK)
Aldehyde (CHO)

Fluoromethylketone

(FMK)

Specificity High (Caspase-1/4/5) High (Caspase-1) Low (Pan-Caspase)

Stability High (Stable thioether) Low (Oxidizes easily) High

Washout Effect
None (Inhibition

persists)
Yes (Activity recovers) None

Best Use Case
Long-term assays, in

vivo, pyroptosis

Kinetic studies,

crystallization

General apoptosis

block

The "Washout" Validation
To experimentally prove irreversibility in your specific system:

Incubate enzyme/cells with Z-YVAD-FMK for 1 hour.

Perform extensive dialysis or media exchange (washout) to remove free inhibitor.

Add substrate.[5][6]

Result: If activity remains blocked, the inhibitor is irreversible. If activity recovers, it is

reversible.[2] Z-YVAD-FMK will show zero recovery.

Limitations and Troubleshooting
While Z-YVAD-FMK is the gold standard for Caspase-1 inhibition, it is not without flaws.
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Off-Target Cathepsin Inhibition: The FMK moiety is highly reactive toward cysteine proteases

in general. At high concentrations (>50

M), Z-YVAD-FMK can inhibit Cathepsin B and L [1]. Since Cathepsin B leakage is often
required for NLRP3 inflammasome activation, high-dose Z-YVAD-FMK can yield false
positives—inhibiting pyroptosis by blocking Cathepsin B upstream, rather than Caspase-1
downstream.

Solution: Always titrate down to the lowest effective dose (typically 10-20

M).

Stability in Culture: While the thioether bond is stable, the peptide backbone is susceptible to

degradation by serum proteases.

Solution: Refresh media containing inhibitor every 12-24 hours for long-term assays.

Toxicity: Metabolism of the fluoro-methyl group can release fluoroacetate, which is toxic to

mitochondria.

Solution: Use Q-VD-OPh for in vivo experiments if toxicity becomes a confounder, though

Q-VD-OPh is a pan-caspase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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